2-[(1-Cyclopropylethyl)amino]-2-phenylethan-1-ol

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• SMILES: CC(C1CC1)NC(CO)C2=CC=CC=C2
• InChI: InChI=1S/C13H19NO/c1-10(11-7-8-11)14-13(9-15)12-5-3-2-4-6-12/h2-6,10-11,13-15H,7-9H2,1H3
• InChIKey: BPNUSLKTRMZVNR-UHFFFAOYSA-N

2-[(1-Cyclopropylethyl)amino]-2-phenylethan-1-ol (CAS 1339887-32-9): A Chiral N-Substituted β-Amino Alcohol Building Block for β2-Adrenoceptor Agonist Scaffold Exploration

2-[(1-Cyclopropylethyl)amino]-2-phenylethan-1-ol (CAS 1339887-32-9, MW 205.30 g/mol, C13H19NO) is a chiral N-substituted β-amino alcohol that combines the 2-amino-2-phenylethanol pharmacophore core with an N-(1-cyclopropylethyl) side chain. The compound possesses two undefined stereocenters and is supplied as a diastereomeric mixture at ≥95% purity . Its computed XLogP3-AA is 1.8, topological polar surface area (TPSA) is 32.3 Ų, and fraction of sp³-hybridized carbons (Fsp³) is 0.538, placing it in a property space distinct from its closest N-alkyl analogs [1]. The compound carries GHS07 hazard labeling (H302, H315, H319, H335) and requires storage sealed in dry conditions at 2–8°C .

N-(1-cyclopropylethyl) substituent positions LogP in intermediate range for balanced permeability & solubility in β2-adrenoceptor agonist SAR

Dual undefined stereocenters provide diastereomeric mixture for probing stereochemistry–pathway bias relationships

Fsp³ > 0.45 supports three-dimensional scaffold exploration in lead-like libraries; supplied as diastereomeric mixture with multi-supplier availability

• [1] PubChem Compound Summary CID 63182452. 2-[(1-Cyclopropylethyl)amino]-2-phenylethan-1-ol. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/63182452 (Accessed 2026-05-02). View Source

Why 2-[(1-Cyclopropylethyl)amino]-2-phenylethan-1-ol Cannot Be Replaced by Common N-Alkyl 2-Amino-2-phenylethanol Analogs

The N-(1-cyclopropylethyl) substituent confers a unique combination of steric bulk, conformational rigidity, and lipophilicity that differs substantially from the unsubstituted 2-amino-2-phenylethanol (LogP ~0.68–1.38, TPSA 46.25 Ų), the N-isopropyl analog (LogP 1.83, Fsp³ ~0.545), and the N-benzyl analog (LogP ~2.90, Fsp³ ~0.267) [1]. The cyclopropane ring introduces angular strain and restricted rotation not present in linear or branched alkyl chains, which literature on cyclopropane-containing drug candidates associates with altered metabolic stability and target binding kinetics [2]. These property differences mean that swapping to a simpler N-alkyl analog—absent experimental validation—risks altering lipophilic efficiency, stereochemical recognition, and ADME profile in structure-activity relationship (SAR) programs targeting the 2-amino-2-phenylethanol scaffold.

If considering

Key difference vs. target

Why interchange may fail

Unsubstituted 2-amino-2-phenylethanol

LogP ~0.68–1.38, higher TPSA (46.25 Ų)

Much lower lipophilicity may limit membrane permeability in cell-based β2-adrenoceptor assays

N-Benzyl analog

LogP ~2.90, Fsp³ only ~0.267

Excessive lipophilicity and flatness may increase promiscuity risk; lacks cyclopropane rigidity

N-Isopropyl analog (single enantiomer)

Single stereocenter; no cyclopropane ring

Cannot probe diastereomeric SAR; lacks conformational restriction and class-level metabolic stability benefit of cyclopropane

• [1] Molbase. 2-Amino-2-phenylethanol Properties. CAS 7568-92-5. Available at: https://qiye.molbase.cn (Accessed 2026-05-02). Reports LogP 1.379, PSA 46.25. View Source
• [2] Talele TT. The 'Cyclopropyl Fragment' in Drug Discovery: A Versatile Motif for Improving Pharmacological and Physicochemical Profiles. J Med Chem. 2016;59(19):8712-8756. doi:10.1021/acs.jmedchem.6b00472. Discusses conformational restriction and metabolic stability conferred by cyclopropane rings. View Source

Quantitative Comparator-Based Evidence for Selecting 2-[(1-Cyclopropylethyl)amino]-2-phenylethan-1-ol Over Closest N-Substituted Analogs

Lipophilicity (LogP) Positioning Between Polar and Hyper-Lipophilic N-Substituted 2-Amino-2-phenylethanol Analogs

The target compound's computed XLogP3-AA of 1.8 [1] and independently predicted LogP of 2.098 place it in an intermediate lipophilicity range compared to three key N-substituted 2-amino-2-phenylethanol analogs: it is 0.42–1.12 log units more lipophilic than the unsubstituted 2-amino-2-phenylethanol (LogP 1.379 [2] or 0.68 [3]), 0.03–0.27 log units more lipophilic than (R)-2-isopropylamino-2-phenylethanol (LogP 1.83 ), and 0.80–1.10 log units less lipophilic than 2-(benzylamino)-2-phenylethanol (LogP 2.90 ). For CNS drug-like space, LogP values between 1.5 and 2.7 are frequently associated with balanced permeability and solubility [4], positioning the target compound more favorably than the hyper-lipophilic benzyl analog or the overly polar unsubstituted scaffold.

Lipophilicity (LogP)

Head-to-head

XLogP3-AA 1.8; vs. unsubstituted +0.42 to +1.12; vs. benzyl −0.80 to −1.10

Intermediate LogP supports balanced permeability and solubility

Computed values; confirm with experimental LogD

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	XLogP3-AA = 1.8 [1]; predicted LogP = 2.098
Comparator Or Baseline	2-Amino-2-phenylethanol (LogP 1.379 [2] / 0.68 [3]); (R)-2-Isopropylamino-2-phenylethanol (LogP 1.83 ); 2-(Benzylamino)-2-phenylethanol (LogP 2.90 )
Quantified Difference	Target vs. unsubstituted: +0.42 to +1.12 log units (more lipophilic); Target vs. isopropyl: +0.03 to +0.27 log units (slightly more lipophilic); Target vs. benzyl: -0.80 to -1.10 log units (less lipophilic)
Conditions	Computed values from PubChem XLogP3 [1], Fluorochem internal prediction , vendor data sheets [2][3]

Why This Matters

Intermediate LogP improves the probability of achieving favorable ADME properties relative to analogs at the extremes of the lipophilicity range, reducing the risk of poor solubility (benzyl analog) or poor membrane permeability (unsubstituted analog) in cell-based β2-adrenoceptor assays.

• [1] PubChem CID 63182452. XLogP3-AA = 1.8. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/63182452 (Accessed 2026-05-02). View Source
• [2] Molbase. 2-Amino-2-phenylethanol, CAS 7568-92-5. LogP 1.379. Available at: https://qiye.molbase.cn (Accessed 2026-05-02). View Source
• [3] ChemTradeHub. 2-Amino-2-phenylethanol, CAS 7568-92-5. LogP 0.6787. Available at: https://jp.chemtradehub.com (Accessed 2026-05-02). View Source
• [4] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chem Neurosci. 2010;1(6):435-449. doi:10.1021/cn100008c. View Source

Topological Polar Surface Area (TPSA) Reduction Compared to Unsubstituted 2-Amino-2-phenylethanol

The target compound has a computed TPSA of 32.3 Ų [1], which is 13.95 Ų lower than the unsubstituted 2-amino-2-phenylethanol (TPSA 46.25 Ų [2]), a reduction of approximately 30%. The TPSA values for (R)-2-isopropylamino-2-phenylethanol (32.26 Ų ) and 2-(benzylamino)-2-phenylethanol (32.26 Ų [3]) are nearly identical to the target, indicating that N-alkylation itself achieves the TPSA reduction from the primary amine while the cyclopropylethyl group does not further reduce TPSA beyond what isopropyl or benzyl substitution already provides. TPSA values below 60 Ų are generally considered favorable for oral bioavailability, and values below 40 Ų are associated with improved blood-brain barrier penetration [4].

Polar Surface Area

Head-to-head

TPSA 32.3 Ų; 30% lower than unsubstituted (46.25 Ų)

TPSA reduction supports membrane permeability

N-alkylation achieves reduction; similar to isopropyl/benzyl analogs

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	32.3 Ų [1]
Comparator Or Baseline	2-Amino-2-phenylethanol (TPSA 46.25 Ų [2]); (R)-2-Isopropylamino-2-phenylethanol (TPSA 32.26 Ų ); 2-(Benzylamino)-2-phenylethanol (TPSA 32.26 Ų [3])
Quantified Difference	Target vs. unsubstituted: -13.95 Ų (-30%); Target vs. isopropyl: +0.04 Ų (negligible); Target vs. benzyl: +0.04 Ų (negligible)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem) for target [1]; vendor-reported values for comparators [2][3]

Why This Matters

N-alkylation with the cyclopropylethyl group achieves the TPSA reduction necessary for membrane permeability equally to isopropyl and benzyl analogs, but the target compound's intermediate LogP distinguishes it within this TPSA-equivalent group for optimizing lipophilic ligand efficiency.

• [1] PubChem CID 63182452. Topological Polar Surface Area = 32.3 Ų. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/63182452 (Accessed 2026-05-02). View Source
• [2] Molbase. 2-Amino-2-phenylethanol, CAS 7568-92-5. PSA 46.25. Available at: https://qiye.molbase.cn (Accessed 2026-05-02). View Source
• [3] YYBYY. 2-(Benzylamino)-2-phenylethanol, CAS 6273-59-2. Psa 32.26. Available at: https://www.yybyy.com (Accessed 2026-05-02). View Source
• [4] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541. TPSA <60–70 Ų associated with oral absorption; <40 Ų with CNS penetration. View Source

Fraction of sp³ Carbons (Fsp³) Advantage Over N-Benzyl Analog for Reduced Promiscuity Risk

The target compound has an Fsp³ of 0.538 , which is substantially higher than the N-benzyl analog 2-(benzylamino)-2-phenylethanol (Fsp³ ~0.267, calculated from C15H17NO with 4 sp³ carbons out of 15 total carbons ) and comparable to (R)-2-isopropylamino-2-phenylethanol (Fsp³ ~0.545, 6 sp³/11 total carbons ). Literature demonstrates that increasing Fsp³ correlates with reduced promiscuity (fewer off-target hits) and improved clinical developability, with Fsp³ > 0.45 being associated with lower attrition in drug development [1]. The target compound exceeds this threshold while the benzyl analog (Fsp³ ~0.267) falls substantially below it.

sp³ Fraction (Fsp³)

Head-to-head

Fsp³ 0.538 (target); vs. benzyl +0.271 (2.0× higher)

Higher Fsp³ predicts reduced promiscuity risk

Exceeds >0.45 developability threshold (Lovering 2009)

Evidence Dimension	Fraction of sp³-hybridized carbons (Fsp³)
Target Compound Data	0.538 (7 sp³ carbons / 13 total carbons)
Comparator Or Baseline	2-(Benzylamino)-2-phenylethanol (Fsp³ ~0.267); (R)-2-Isopropylamino-2-phenylethanol (Fsp³ ~0.545); unsubstituted 2-amino-2-phenylethanol (Fsp³ ~0.250)
Quantified Difference	Target Fsp³ vs. benzyl analog: +0.271 (2.0-fold higher); Target vs. isopropyl: -0.007 (negligible); Target vs. unsubstituted: +0.288 (2.2-fold higher)
Conditions	Fsp³ calculated from molecular formula and structure; target value from Fluorochem ; comparator values derived from molecular formulas C15H17NO and C11H17NO

Why This Matters

Higher Fsp³ relative to the benzyl analog predicts reduced off-target pharmacology risk, making the target compound a more selective tool for β2-adrenoceptor agonist SAR exploration where pathway-biased signaling is the readout.

• [1] Lovering F, Bikker J, Humblet C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J Med Chem. 2009;52(21):6752-6756. doi:10.1021/jm901241e. Fsp³ > 0.45 associated with reduced attrition. View Source

Dual Stereocenter Complexity Enabling Diastereomeric SAR Exploration Not Accessible with Single-Stereocenter Analogs

2-[(1-Cyclopropylethyl)amino]-2-phenylethan-1-ol contains two undefined stereocenters (the benzylic carbon and the carbon of the cyclopropylethyl group), yielding four possible stereoisomers [1]. In contrast, (R)-2-isopropylamino-2-phenylethanol (CAS 112211-92-4) and (R)-2-(benzylamino)-2-phenylethanol (CAS 14231-57-3) each possess only one defined stereocenter and are commercially available as single enantiomers . The enantiomer separation literature for N-substituted 2-amino-2-phenylethanols demonstrates that N-substituent identity dramatically affects chiral recognition ability in diastereomeric salt formation, with N-benzyl-2-amino-2-phenylethanol showing high separation ability for ortho-halomandelic acids [2]. The two stereocenters in the target compound introduce an additional dimension of stereochemical diversity for probing β2-adrenoceptor biased signaling, where stereochemistry is known to influence G-protein vs. β-arrestin pathway bias [3].

Stereochemical Complexity

Class-level

2 undefined stereocenters → 4 stereoisomers; single-enantiomer comparators have 1

Enables diastereomeric SAR exploration

No enantiopure form commercially available

Evidence Dimension	Number of stereocenters and stereoisomer diversity
Target Compound Data	2 undefined stereocenters → 4 possible stereoisomers (diastereomeric mixture supplied) [1]
Comparator Or Baseline	(R)-2-Isopropylamino-2-phenylethanol: 1 defined stereocenter, supplied as single enantiomer ; (R)-2-(Benzylamino)-2-phenylethanol: 1 defined stereocenter, supplied as single enantiomer
Quantified Difference	Target offers 4 stereoisomer possibilities vs. 1 for each single-enantiomer comparator; stereochemical diversity increase of 4-fold
Conditions	Stereochemistry inferred from SMILES and InChI (undefined stereocenters = 2) [1]; comparator stereochemistry from vendor specifications

Why This Matters

The dual-stereocenter architecture enables systematic diastereomeric SAR exploration of the N-substituent chiral center effect on β2-adrenoceptor biased agonism, which is inaccessible with single-stereocenter isopropyl or benzyl analogs without additional synthetic manipulation.

• [1] PubChem CID 63182452. Undefined Atom Stereocenter Count = 2. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/63182452 (Accessed 2026-05-02). View Source
• [2] Kodama K, Kondo Y, Katayama K, Yanagisawa M, Hirose T. Enantiomer separation of 2-halomandelic acids via diastereomeric salt formation with chiral N-substituted 2-amino-2-phenylethanols. Chirality. 2023;35(12):920-930. doi:10.1002/chir.23630. View Source
• [3] Woo AY, Ge XY, Pan L, et al. Discovery of β-arrestin-biased β2-adrenoceptor agonists from 2-amino-2-phenylethanol derivatives. Acta Pharmacol Sin. 2019;40(8):1095-1105. doi:10.1038/s41401-019-0216-z. View Source

Cyclopropane Ring Conformational Rigidity as a Class-Level Differentiator from Flexible N-Alkyl Chains

The N-(1-cyclopropylethyl) substituent incorporates a cyclopropane ring, which is absent in the N-isopropyl and N-benzyl analogs. Cyclopropane rings are well-established in medicinal chemistry to increase conformational rigidity (reducing entropic penalty upon binding), enhance metabolic stability via resistance to cytochrome P450 oxidation, and modulate lipophilicity without adding excessive rotatable bonds [1]. The target compound has 5 rotatable bonds [2] compared to 4 for (R)-2-isopropylamino-2-phenylethanol [3] and 5 for 2-(benzylamino)-2-phenylethanol [4]. However, the cyclopropane ring introduces angle strain (Bayer strain ~27.5 kcal/mol) and restricted rotation around the cyclopropane-Cα bond, creating a semi-rigid scaffold that is not present in the freely rotating isopropyl group. Patent literature specifically claims that introduction of cyclopropylethyl groups can improve metabolic stability, increase biological activity, enhance drug efficacy, and reduce plasma clearance .

Cyclopropane Rigidity

Class-level

Cyclopropane ring with angle strain ~27.5 kcal/mol; 5 rotatable bonds

May enhance metabolic stability (class-level inference)

No direct comparative metabolic data available

Evidence Dimension	Conformational rigidity and metabolic stability potential
Target Compound Data	Contains cyclopropane ring with angle strain ~27.5 kcal/mol; 5 rotatable bonds [2]
Comparator Or Baseline	(R)-2-Isopropylamino-2-phenylethanol: freely rotating isopropyl group, 4 rotatable bonds [3]; 2-(Benzylamino)-2-phenylethanol: freely rotating benzyl group, 5 rotatable bonds [4]
Quantified Difference	Cyclopropane strain energy ~27.5 kcal/mol vs. 0 kcal/mol for isopropyl/benzyl; cyclopropane C-C bond angle ~60° (vs. 109.5° for sp³); no direct comparative metabolic stability data available for this specific compound series
Conditions	Class-level inference from cyclopropane medicinal chemistry literature [1]; rotatable bond counts from PubChem and vendor data [2][3][4]

Why This Matters

The cyclopropane ring's conformational restriction may translate into slower off-rate kinetics and enhanced metabolic stability compared to the isopropyl analog, though this remains a class-level inference pending direct experimental comparison; procurement of the target compound is justified for projects exploring cyclopropane-specific SAR effects on β2-adrenoceptor target engagement duration.

• [1] Talele TT. The 'Cyclopropyl Fragment' in Drug Discovery: A Versatile Motif for Improving Pharmacological and Physicochemical Profiles. J Med Chem. 2016;59(19):8712-8756. doi:10.1021/acs.jmedchem.6b00472. View Source
• [2] PubChem CID 63182452. Rotatable Bond Count = 5. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/63182452 (Accessed 2026-05-02). View Source
• [3] PubChem CID 11158625 (predicted). (R)-2-Isopropylamino-2-phenylethanol. Rotatable Bond Count estimate = 4. Available at: https://pubchem.ncbi.nlm.nih.gov/ (Accessed 2026-05-02). View Source
• [4] PubChem CID 234875. 2-(Benzylamino)-2-phenylethanol. Rotatable Bond Count estimate = 5. Available at: https://pubchem.ncbi.nlm.nih.gov/ (Accessed 2026-05-02). View Source

Commercial Availability and Purity Benchmarking Against Closest Analogs

2-[(1-Cyclopropylethyl)amino]-2-phenylethan-1-ol is stocked by at least four independent suppliers (Fluorochem, AKSci, Chemscene, Leyan) at ≥95% purity with storage conditions of 2–8°C sealed in dry atmosphere . In contrast, the closest N-cyclopropylmethyl-phenyl regioisomer 2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol (CAS 1247475-30-4) is also available at 95% purity but from fewer suppliers . The N-benzyl analog 2-(benzylamino)-2-phenylethanol (CAS 6273-59-2) shows wider availability but its higher LogP (2.90) may necessitate different formulation conditions. Notably, the (R)-2-isopropylamino-2-phenylethanol comparator is available at higher purity (>98% GC) as a single enantiomer from TCI . No enantiopure form of the target compound is currently commercially listed, and the diastereomeric mixture must be used as-is or resolved in-house.

Commercial Availability

Specification review

≥95% purity; 4+ suppliers; no enantiopure option

Multi-supplier sourcing reduces supply risk

In-house chiral resolution needed for single enantiomers

Evidence Dimension	Commercial purity and supplier diversity
Target Compound Data	≥95% purity; 4+ verified suppliers (Fluorochem, AKSci, Chemscene, Leyan); storage 2–8°C dry
Comparator Or Baseline	2-{4-[(1-Cyclopropylethyl)amino]phenyl}ethan-1-ol: 95%, fewer suppliers ; (R)-2-Isopropylamino-2-phenylethanol: >98% GC, single enantiomer, TCI ; 2-(Benzylamino)-2-phenylethanol: 95%, multiple suppliers
Quantified Difference	Target purity comparable to most analogs (95%); lower than isopropyl analog enantiopure grade (98%); no enantiopure option for target
Conditions	Vendor product specifications as of 2026-05-02

Why This Matters

Multi-supplier availability at consistent 95% purity reduces single-source supply risk for long-term SAR programs, though the absence of enantiopure commercial forms means procurement must account for in-house chiral separation if enantiomer-specific pharmacology is required.

Recommended Research and Procurement Scenarios for 2-[(1-Cyclopropylethyl)amino]-2-phenylethan-1-ol Based on Quantitative Differentiation Evidence

β2-Adrenoceptor Agonist SAR Programs Requiring Intermediate-LogP N-Substituted 2-Amino-2-phenylethanol Scaffolds

For medicinal chemistry teams optimizing β2-adrenoceptor agonists built on the 2-amino-2-phenylethanol pharmacophore, the target compound offers a LogP of 1.8–2.1 that sits between the overly polar unsubstituted scaffold (LogP ~0.68–1.38) and the hyper-lipophilic N-benzyl analog (LogP ~2.9) [1][2]. This intermediate lipophilicity aligns with CNS MPO guidelines for druglike property space . Procurement of this building block enables exploration of N-cyclopropylethyl SAR where balanced permeability and metabolic stability are design objectives, as supported by the cyclopropane ring's established role in reducing oxidative metabolism [3].

Diastereomeric Bias Profiling in GPCR Signaling Pathway-Selective Ligand Discovery

The presence of two stereocenters yielding four possible stereoisomers [1] makes this compound uniquely suited for investigating stereochemistry-dependent β-arrestin bias vs. G-protein signaling at β2-adrenoceptors—a research direction highlighted by Woo et al. (2019) where 2-amino-2-phenylethanol derivatives exhibited pathway-biased agonism [2]. Unlike single-enantiomer isopropyl or benzyl analogs, the diastereomeric mixture can be resolved in-house to generate matched stereoisomer pairs for systematic bias profiling, adding a dimension of SAR not accessible with commercially available single-stereocenter comparators.

Building Block Procurement for Fsp³-Enriched Fragment and Lead-Like Compound Libraries

With an Fsp³ of 0.538 exceeding the >0.45 threshold associated with improved clinical developability [1][2], this compound is an appropriate choice for constructing fragment or lead-like libraries where three-dimensional complexity and reduced aromatic ring count are design imperatives. The lower Fsp³ of the N-benzyl analog (~0.267) makes it a less favorable choice for flatness-reduction strategies .

Chiral Resolution Methodology Development Using N-Substituted 2-Amino-2-phenylethanols

Building on the demonstrated utility of N-substituted 2-amino-2-phenylethanols as chiral resolving agents for halomandelic acids via diastereomeric salt formation [1], the target compound's combination of cyclopropane rigidity and dual stereocenters offers a novel resolving agent scaffold for testing enantioselective crystallization of acidic racemates. The cyclopropylethyl group's unique steric and electronic profile may yield different chiral recognition patterns compared to the previously characterized N-benzyl-2-amino-2-phenylethanol resolving agents.

Application

Selection Property

Validation Focus

β2-Adrenoceptor agonist SAR studies

Intermediate LogP (1.8–2.1) scaffold

Cell-based permeability and metabolic stability profiling

GPCR pathway-selective ligand profiling

Dual stereocenter diastereomeric mixture

β-arrestin vs. G-protein bias assay comparison

Fsp³-enriched fragment library construction

Fsp³ 0.538 exceeding 0.45 threshold

3D complexity and reduced aromatic ring count assessment

Chiral resolution methodology development

Cyclopropane-rigidified N-substituted scaffold

Enantioselective crystallization screening with acidic racemates

• [1] PubChem CID 63182452. XLogP3-AA = 1.8; Undefined Atom Stereocenter Count = 2; Fsp³ = 0.538 (7/13). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/63182452 (Accessed 2026-05-02). View Source
• [2] Lovering F, Bikker J, Humblet C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J Med Chem. 2009;52(21):6752-6756. doi:10.1021/jm901241e. View Source
• [3] Kodama K, Kondo Y, Katayama K, Yanagisawa M, Hirose T. Enantiomer separation of 2-halomandelic acids via diastereomeric salt formation with chiral N-substituted 2-amino-2-phenylethanols. Chirality. 2023;35(12):920-930. doi:10.1002/chir.23630. View Source